5-Bromo-2-chloro-4-methoxybenzenesulfonyl chloride
Overview
Description
“5-Bromo-2-chloro-4-methoxybenzenesulfonyl chloride” is a benzenesulfonyl chloride derivative . It has the molecular formula C7H6BrClO3S and a molecular weight of 285.543 .
Molecular Structure Analysis
The molecular structure of “5-Bromo-2-chloro-4-methoxybenzenesulfonyl chloride” can be represented as BrC6H3(OCH3)SO2Cl .Scientific Research Applications
Preparation of Heteroarylbenzene Derivatives
“5-Bromo-2-chloro-4-methoxybenzenesulfonyl chloride” can be used in the preparation of 1-bromo-3-heteroarylbenzene derivatives . These derivatives include:
Synthesis of Sulfonamides
This compound can also be used to synthesize N-(4-ethylbenzoyl)-2-methoxybenzenesulfonamide . Sulfonamides are a significant class of compounds in medicinal chemistry with various therapeutic applications.
GPS Denied Navigation
“EN300-27113876” or “EN-300” is a Precision Fiber Optic Inertial Measurement Unit (IMU) developed by EMCORE. It is designed for higher accuracy inertial systems and is particularly useful in GPS denied navigation .
Precise Targeting
The EN-300 IMU is also used for precise targeting . This is particularly important in military applications where accurate targeting is crucial.
Line-of-Sight Stabilization
Another application of the EN-300 IMU is in line-of-sight stabilization . This is essential in various fields such as telecommunications, astronomy, and defense.
Inertial Navigation System for UAVs/Drones
The EN-300 IMU is used in the inertial navigation systems for Unmanned Aerial Vehicles (UAVs) or drones . This helps in the accurate navigation and control of these devices.
Dismounted Soldier Applications
The EN-300 IMU is also used in dismounted soldier applications . This could include navigation and orientation systems for soldiers in the field.
Oil and Gas Exploration
The EN-300 IMU finds application in the field of oil and gas exploration . It can help in the accurate mapping and exploration of oil and gas reserves.
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with targets such as extracellular signal-regulated kinase 2/mitogen-activated protein kinase 1 (erk2) and fibroblast growth factor receptor 2 (fgfr2) . These proteins play crucial roles in cellular processes like cell proliferation and differentiation.
Mode of Action
This can result in alterations in cellular processes, potentially influencing cell growth, differentiation, or survival .
Biochemical Pathways
Given its potential targets, it may influence pathways related to cell growth and differentiation .
Result of Action
Based on its potential targets, it could influence cellular processes such as cell growth, differentiation, or survival .
properties
IUPAC Name |
5-bromo-2-chloro-4-methoxybenzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrCl2O3S/c1-13-6-3-5(9)7(2-4(6)8)14(10,11)12/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFWLWFKOPWIMQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1Br)S(=O)(=O)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrCl2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.99 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-chloro-4-methoxybenzenesulfonyl chloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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